Cas no 55825-40-6 (6-chloro-N,N-diethylpyridazin-3-amine)

• Product Name: 6-chloro-N,N-diethylpyridazin-3-amine
• CAS No: 55825-40-6
• MF: C₈H₁₂ClN₃
• MW: 185.6542
• MDL: MFCD11205099
• CID: 1596278
• Update Time: 2025-05-20

6-chloro-N,N-diethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N,N-diethyl-3-pyridazinamine
• 3-chloro-6-diethylaminopyridazine
• 3-chloropyridazine-6-ethyl carboxylate
• N-(6-chloro-3-pyridazinyl)-N,N-diethylamine
• 6-chloro-3-pyridazinecarboxylic acid ethyl ester
• ethyl 6-chloro-3-pyridazine carboxylate
• 3-chloro-6-ethoxycarbonylpyridazine
• ACMC-1BD9T
• 3-Chlor-6-diethylamino-pyridazin
• PubChem17694
• 6-Chlor-3-diethylaminopyridazin
• KSC641Q6N
• (6-chloro-pyridazin-3-yl)-diethyl-amine
• 6-Chloro-pyridazine-3-carboxylic acid ethyl ester
• AG-H-01704
• F1967-0517
• 3-chloro-6-carboxypyridazine ethyl ester
• 6-chloro-N,N-diethylpyridazin-3-amine
• 6-Chlor
• 3-Pyridazinamine, 6-chloro-N,N-diethyl-
• 6-Chloro-3-(diethylamino)pyridazine

• MDL： MFCD11205099
• Inchi： InChI=1S/C8H12ClN3/c1-3-12(4-2)8-6-5-7(9)10-11-8/h5-6H,3-4H2,1-2H3
• InChI Key： CLUVHLIUOIFYEE-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=NN=C(C=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

6-chloro-N,N-diethylpyridazin-3-amine Security Information

• HazardClass：IRRITANT

Additional information on 6-chloro-N,N-diethylpyridazin-3-amine

Comprehensive Overview of 6-Chloro-N,N-diethylpyridazin-3-amine (CAS No. 55825-40-6): Properties, Applications, and Industry Insights

6-Chloro-N,N-diethylpyridazin-3-amine (CAS No. 55825-40-6) is a specialized chemical compound belonging to the pyridazine derivative family. With its molecular formula C₈H₁₂ClN₃, this compound has garnered attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a chloro substituent at the 6-position and diethylamino groups at the 3-position contributes to its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridazine-based compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 6-chloro-N,N-diethylpyridazin-3-amine due to its potential as a building block for bioactive molecules. Its role in modulating biological pathways has been explored in studies targeting enzyme inhibition and receptor binding, aligning with the growing focus on precision medicine and sustainable agriculture.

The synthesis of CAS No. 55825-40-6 typically involves multi-step reactions, including chlorination and amination processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing industry concerns about green chemistry and process optimization. Analytical characterization using NMR spectroscopy, HPLC, and mass spectrometry ensures compliance with stringent quality standards.

From an industrial perspective, 6-chloro-N,N-diethylpyridazin-3-amine is often discussed in forums related to fine chemicals and custom synthesis. Companies specializing in contract research frequently highlight its utility in creating tailored solutions for clients. The compound’s stability under controlled conditions makes it suitable for long-term storage, a feature valued in supply chain management.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational models predict its compatibility with various scaffold modifications, enabling faster iterations in R&D. Such innovations align with the broader shift toward high-throughput screening and digital chemistry platforms, topics frequently searched by professionals in the field.

Environmental and safety profiles of 55825-40-6 are also critical discussion points. Regulatory bodies emphasize eco-friendly disposal methods and occupational exposure limits, reflecting the industry’s commitment to ESG (Environmental, Social, and Governance) principles. These aspects are increasingly relevant to investors and stakeholders evaluating sustainable chemical production.

In summary, 6-Chloro-N,N-diethylpyridazin-3-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in pharmaceutical intermediates and agrochemical formulations, combined with evolving synthetic methodologies, positions it as a compound of enduring significance. As research continues to uncover new applications, its role in addressing global challenges—from food security to healthcare advancements—will likely expand.